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Ailanthone Ailanthone Ailanthone is a triterpenoid.
Brand Name: Vulcanchem
CAS No.: 981-15-7
VCID: VC0197834
InChI: InChI=1S/C20H24O7/c1-8-4-12(21)16(24)18(3)10(8)5-13-19-7-26-20(25,17(18)19)15(23)9(2)11(19)6-14(22)27-13/h4,10-11,13,15-17,23-25H,2,5-7H2,1,3H3/t10-,11-,13+,15+,16+,17+,18+,19+,20-/m0/s1
SMILES:
Molecular Formula: C20H24O7
Molecular Weight: 376.4 g/mol

Ailanthone

CAS No.: 981-15-7

Reference Standards

VCID: VC0197834

Molecular Formula: C20H24O7

Molecular Weight: 376.4 g/mol

Ailanthone - 981-15-7

CAS No. 981-15-7
Product Name Ailanthone
Molecular Formula C20H24O7
Molecular Weight 376.4 g/mol
IUPAC Name (1S,4R,5R,7S,11R,13S,17S,18S,19R)-4,5,17-trihydroxy-14,18-dimethyl-6-methylidene-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-ene-9,16-dione
Standard InChI InChI=1S/C20H24O7/c1-8-4-12(21)16(24)18(3)10(8)5-13-19-7-26-20(25,17(18)19)15(23)9(2)11(19)6-14(22)27-13/h4,10-11,13,15-17,23-25H,2,5-7H2,1,3H3/t10-,11-,13+,15+,16+,17+,18+,19+,20-/m0/s1
Standard InChIKey WBBVXGHSWZIJST-RLQYZCPESA-N
Isomeric SMILES CC1=CC(=O)[C@H]([C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@]([C@@H](C(=C)[C@@H]4CC(=O)O3)O)(OC5)O)C)O
Canonical SMILES CC1=CC(=O)C(C2(C1CC3C45C2C(C(C(=C)C4CC(=O)O3)O)(OC5)O)C)O
Appearance Powder
Description Ailanthone is a triterpenoid.
Synonyms ailanthone
ailantone
Picrasa-3,13(21)-diene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-, (1beta,11beta,12beta)-
PubChem Compound 72965
Last Modified Nov 11 2021
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